N-(3,5-dichlorophenyl)-N-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-oxoethyl]methanesulfonamide

• Molecular Formula: C18H18Cl2N2O3S
• Molecular Weight: 413.3 g/mol
• IUPAC Name: N-(3,5-dichlorophenyl)-N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]methanesulfonamide
• InChI: InChI=1S/C18H18Cl2N2O3S/c1-26(24,25)22(17-9-15(19)8-16(20)10-17)12-18(23)21-7-6-13-4-2-3-5-14(13)11-21/h2-5,8-10H,6-7,11-12H2,1H3
• InChI Key: ZIPBXTGSCKRXBG-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)N(CC(=O)N1CCC2=CC=CC=C2C1)C3=CC(=CC(=C3)Cl)Cl

Description

N-(3,5-dichlorophenyl)-N-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-oxoethyl]methanesulfonamide, also known as SCH-23390, is a potent and selective dopamine D1 receptor antagonist. It is widely used in scientific research to study the role of dopamine receptors in various physiological and pathological processes.

Mechanism of Action

N-(3,5-dichlorophenyl)-N-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-oxoethyl]methanesulfonamide acts as a competitive antagonist at dopamine D1 receptors, blocking the binding of dopamine and preventing its downstream signaling. This leads to a decrease in the activity of dopaminergic neurons and a reduction in the release of dopamine in the brain.
Biochemical and Physiological Effects:
N-(3,5-dichlorophenyl)-N-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-oxoethyl]methanesulfonamide has been shown to have a number of biochemical and physiological effects. It has been shown to decrease locomotor activity and induce catalepsy in animal models, indicating a role in motor control. It has also been shown to modulate the release of other neurotransmitters, including glutamate and GABA.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,5-dichlorophenyl)-N-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-oxoethyl]methanesulfonamide in lab experiments is its high selectivity for dopamine D1 receptors, which allows for more precise targeting of these receptors. However, one limitation is that it can be difficult to administer in vivo due to its poor solubility and bioavailability.

Future Directions

There are a number of future directions for research involving N-(3,5-dichlorophenyl)-N-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-oxoethyl]methanesulfonamide. One area of interest is the role of dopamine D1 receptors in addiction and substance abuse. Another area of interest is the potential therapeutic applications of N-(3,5-dichlorophenyl)-N-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-oxoethyl]methanesulfonamide in the treatment of Parkinson's disease and other neurological disorders. Additionally, further research is needed to better understand the biochemical and physiological effects of N-(3,5-dichlorophenyl)-N-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-oxoethyl]methanesulfonamide and its interactions with other neurotransmitter systems.

Synthesis Methods

The synthesis of N-(3,5-dichlorophenyl)-N-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-oxoethyl]methanesulfonamide involves the condensation of 3,5-dichloroaniline with 3,4-dihydroisoquinoline-2(1H)-one in the presence of sodium hydride and dimethylformamide. The resulting product is then reacted with methanesulfonyl chloride to yield N-(3,5-dichlorophenyl)-N-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-oxoethyl]methanesulfonamide.

Scientific Research Applications

N-(3,5-dichlorophenyl)-N-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-oxoethyl]methanesulfonamide is primarily used in scientific research to study the role of dopamine receptors in various physiological and pathological processes. It has been shown to have therapeutic potential in the treatment of a variety of disorders, including Parkinson's disease, schizophrenia, and addiction.